7,2'-Dihydroxy-4'-methoxyisoflavanol
Overview
Description
(3R)-7,2'-dihydroxy-4'-methoxyisoflavanol is a 7,2'-dihydroxy-4'-methoxyisoflavanol that has R configuration at position 3. It is an aromatic ether, a secondary alcohol, a member of hydroxyisoflavans, a methoxyisoflavan and a 7,2'-dihydroxy-4'-methoxyisoflavanol. It is a conjugate base of a (3R)-7,2'-dihydroxy-4'-methoxyisoflavanol 4-oxonium cation. It derives from a hydride of a (R)-isoflavan.
Scientific Research Applications
Antimicrobial and Radical Scavenging Properties
7,2'-Dihydroxy-4'-methoxyisoflavanol, as part of various isoflavones and flavonoids, has demonstrated antimicrobial activity against bacteria like Escherichia coli, Staphylococcus aureus, Bacillus subtilis, and Candida mycoderma. These compounds also exhibit weak radical scavenging properties, which are relevant in the context of antioxidant activity and potential therapeutic applications (Chacha, Bojase-Moleta, & Majinda, 2005).
Anti-Cancer Potential
Isoflavones, including compounds structurally related to 7,2'-Dihydroxy-4'-methoxyisoflavanol, have been synthesized and tested for cytotoxicity against cancer cells such as cervical and colon cancer cells (HeLa and WiDr). These studies are foundational in exploring the potential of these compounds as anticancer agents (Matsjeh, Anwar, Solikhah, Farah, & Nurfitria, 2017).
Allelopathic Mechanism in Agriculture
Studies have shown that certain isoflavanones, which are chemically similar to 7,2'-Dihydroxy-4'-methoxyisoflavanol, can have allelopathic effects. For instance, they can induce the germination of seeds of parasitic weeds or inhibit radical growth, suggesting a potential role in agricultural pest management (Tsanuo et al., 2003).
Heme Oxygenase-1 Activity
Research has indicated that certain flavonoids, including 7,2'-Dihydroxy-4'-methoxyisoflavanol, can promote the activity of heme oxygenase-1 (HO-1) in cells. HO-1 is an important enzyme with antioxidant properties, suggesting a potential role in reducing oxidative stress and inflammation (Park et al., 2011).
Isoflavone Biosynthesis
Isoflavonoids like 7,2'-Dihydroxy-4'-methoxyisoflavanol are the result of specific biosynthetic pathways in plants. Research into the enzymes involved, such as 2-hydroxyisoflavanone dehydratase, has provided insights into the molecular evolution and ecological functions of these compounds (Akashi, Aoki, & Ayabe, 2005).
properties
Product Name |
7,2'-Dihydroxy-4'-methoxyisoflavanol |
|---|---|
Molecular Formula |
C16H16O5 |
Molecular Weight |
288.29 g/mol |
IUPAC Name |
(3R)-3-(2-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromene-4,7-diol |
InChI |
InChI=1S/C16H16O5/c1-20-10-3-5-11(14(18)7-10)13-8-21-15-6-9(17)2-4-12(15)16(13)19/h2-7,13,16-19H,8H2,1H3/t13-,16?/m0/s1 |
InChI Key |
YZBBUYKPTHDZHF-KNVGNIICSA-N |
Isomeric SMILES |
COC1=CC(=C(C=C1)[C@@H]2COC3=C(C2O)C=CC(=C3)O)O |
SMILES |
COC1=CC(=C(C=C1)C2COC3=C(C2O)C=CC(=C3)O)O |
Canonical SMILES |
COC1=CC(=C(C=C1)C2COC3=C(C2O)C=CC(=C3)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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